Cas no 1155076-35-9 (ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate)

Ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate is a fluorinated and sulfonated benzoate ester with significant utility in synthetic organic chemistry. Its key structural features—the chloro and chlorosulfonyl substituents—enhance reactivity, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. The ethyl ester group improves solubility in organic solvents, facilitating downstream transformations. The presence of fluorine further increases electrophilicity, enabling selective functionalization. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise modification of aromatic systems is required. Its stability under standard storage conditions ensures reliable handling in laboratory settings. Overall, it serves as a high-purity building block for complex molecule construction.

ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate structure

1155076-35-9 structure

Product Name:ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate

CAS No:1155076-35-9

MF:C₉H₇Cl₂FO₄S

MW:301.118883371353

MDL:MFCD12169528

CID:4573460

PubChem ID:43436813

Update Time:2025-06-07

ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- ethyl2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate
- Ethyl 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoate
- ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate
- MDL： MFCD12169528
- Inchi： 1S/C9H7Cl2FO4S/c1-2-16-9(13)5-3-8(17(11,14)15)7(12)4-6(5)10/h3-4H,2H2,1H3
- InChI Key： RXDLTCUBZINLAI-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC(S(Cl)(=O)=O)=C(F)C=C1Cl

ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B125653-25mg	Ethyl 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoate	1155076-35-9		25mg	$ 70.00	2022-06-07
TRC	B125653-50mg	Ethyl 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoate	1155076-35-9		50mg	$ 95.00	2022-06-07
TRC	B125653-250mg	Ethyl 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoate	1155076-35-9		250mg	$ 365.00	2022-06-07
A2B Chem LLC	AW05405-2.5g	ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate	1155076-35-9	95%	2.5g	$1007.00	2024-04-20
A2B Chem LLC	AW05405-5g	ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate	1155076-35-9	95%	5g	$1471.00	2024-04-20
A2B Chem LLC	AW05405-10g	ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate	1155076-35-9	95%	10g	$2166.00	2024-04-20
A2B Chem LLC	AW05405-50mg	ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate	1155076-35-9	95%	50mg	$128.00	2024-04-20
A2B Chem LLC	AW05405-100mg	ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate	1155076-35-9	95%	100mg	$174.00	2024-04-20
A2B Chem LLC	AW05405-250mg	ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate	1155076-35-9	95%	250mg	$233.00	2024-04-20
A2B Chem LLC	AW05405-500mg	ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate	1155076-35-9	95%	500mg	$407.00	2024-04-20